Cas no 2228391-61-3 (3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid
• CAS No: 2228391-61-3
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 5913845
• PubChem ID: 165760688
• Update Time: 2025-08-05

3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid
• 2228391-61-3
• EN300-1764141

• Inchi： 1S/C10H12O5/c1-15-8(10(13)14)5-6-3-2-4-7(11)9(6)12/h2-4,8,11-12H,5H2,1H3,(H,13,14)
• InChI Key： CZFVIDUFNDLXPL-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid

Introduction to 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid (CAS No. 2228391-61-3)

3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228391-61-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a 2,3-dihydroxyphenyl moiety and a methoxypropanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple hydroxyl and methoxy groups suggests a high degree of functionalization, which may contribute to its interactions with biological targets. In recent years, there has been growing interest in such polyhydroxylated aromatic compounds for their roles in drug discovery and therapeutic development.

The structure-activity relationship (SAR) of 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid has been extensively studied to understand its pharmacological properties. The 2,3-dihydroxyphenyl group is a common feature in many bioactive natural products and synthetic drugs, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. This moiety has been implicated in various pharmacological effects, including antioxidant, anti-inflammatory, and anticancer activities. The methoxypropanoic acid moiety introduces additional functional diversity, potentially influencing solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry have enabled the prediction of the biological activity of 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid with high accuracy. Molecular docking studies have shown that this compound can interact with several key enzymes and receptors involved in metabolic pathways. For instance, preliminary data suggest that it may inhibit the activity of certain cytochrome P450 enzymes, which are crucial in drug metabolism. Additionally, the compound's ability to modulate the activity of kinases and other signaling proteins has been explored in vitro, indicating potential therapeutic applications in chronic diseases.

The synthesis of 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step sequences with careful regioselective functionalization. However, recent methodologies have focused on greener and more efficient approaches, such as biocatalysis and flow chemistry, to improve yield and reduce environmental impact. These innovations are particularly relevant in the context of sustainable pharmaceutical manufacturing.

In the realm of drug discovery, 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a versatile scaffold for further derivatization, allowing chemists to explore new chemical spaces. Several research groups have reported the development of analogs with enhanced pharmacological properties by modifying specific functional groups within the molecule. These studies highlight the importance of 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid as a building block for future drug candidates.

The pharmacokinetic profile of 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid is another critical aspect that has been examined. In vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's solubility and stability in biological systems are influenced by its polyhydroxylated structure. Efforts are ongoing to optimize these properties through structural modifications to enhance bioavailability and therapeutic efficacy.

From a regulatory perspective, the development of new pharmaceutical compounds like 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate potential side effects and interactions with other drugs before human trials can begin. The growing body of evidence supporting the biological activity of this compound suggests that it may soon enter clinical development pipelines for specific therapeutic indications.

The future directions for research on 3-(2,3-dihydroxyphenyl)-2-methoxypropanoic acid are promising. Advances in artificial intelligence (AI) and machine learning (ML) are being leveraged to accelerate the discovery process by predicting novel derivatives with improved properties. Additionally, interdisciplinary approaches combining chemistry with biology and computer science are expected to yield innovative insights into the mechanisms of action of this compound.

In conclusion, 3-(2 5d ihdroxyp ennyl -m ethox yprop ano ic ac id (CAS No . 2228391-61- ) is a com pound wi th great poten al i n pharma ceutical re sea rch an d de velop e e nt . Its stru tural featu res an d po tentia l bio logical acti vi ties make it an i mportant subj ect o f stu dy . As re sea rch co ntinu es , it is ex pected tha t no wledge ab out thi s com poun d wi ll en lar ge , lea ding to new thera peu tic app licat ions an d i nno vative me tho dolo gies i n pha rma ceutical ma nufa ctu ring . p>